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Compound of Interest

Compound Name: Para-nitrophenyllinoleate

Cat. No.: B15601192 Get Quote

Essential Safety and Handling Guide for Para-
nitrophenyl Linoleate
Disclaimer: This document provides safety and handling information for para-nitrophenyl

linoleate based on the hazardous properties of its closely related compound, p-nitrophenol.

Specific safety data for para-nitrophenyl linoleate is not readily available; therefore, the more

hazardous potential hydrolysis product, p-nitrophenol, is used as a conservative proxy for

establishing safety protocols. Always consult your institution's safety office and the most current

safety data sheets (SDS) for any chemicals used.

This guide is intended for researchers, scientists, and drug development professionals to

provide essential, immediate safety and logistical information for handling para-nitrophenyl

linoleate.

Hazard Identification and Classification
Para-nitrophenyl linoleate is an ester of linoleic acid and p-nitrophenol. The primary hazard is

associated with the p-nitrophenol moiety. p-Nitrophenol is classified as toxic if swallowed, and

harmful in contact with skin or if inhaled.[1][2][3] It may cause damage to organs, specifically

the kidneys and liver, through prolonged or repeated exposure.[1][2] Absorption into the body

can lead to the formation of methemoglobin, which may cause cyanosis (a bluish discoloration

of the skin).[3]
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Hazard Summary Table

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 3 Toxic if swallowed[2][3]

Acute toxicity, Dermal Category 4
Harmful in contact with skin[2]

[4]

Acute toxicity, Inhalation Category 4 Harmful if inhaled[2][4]

Specific target organ toxicity -

repeated exposure
Category 2

May cause damage to organs

through prolonged or repeated

exposure[2]

Hazardous to the aquatic

environment, acute hazard
Category 2 Toxic to aquatic life[2]

Personal Protective Equipment (PPE)
When handling para-nitrophenyl linoleate, appropriate personal protective equipment must be

worn to minimize exposure. The selection of PPE should be based on a thorough risk

assessment of the specific procedures being performed.

Recommended PPE
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PPE Category Item Specification

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Must be worn at all times. If

there is a splash potential,

chemical goggles and a face

shield should be used.[5][6][7]

Hand Protection Chemical-resistant gloves

Neoprene or nitrile gloves are

recommended. Disposable

gloves are often preferred to

avoid issues with

decontamination.[6][8]

Body Protection Laboratory coat

A long-sleeved lab coat is

required. For tasks with a

higher risk of splashes, an

acid-resistant splash apron

should also be worn.[8]

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood

Work should be conducted in a

manner that avoids the

generation of dust or aerosols.

[2] If ventilation is inadequate,

a NIOSH-approved respirator

may be necessary.

Foot Protection Closed-toe shoes
Required for all laboratory

work.[8]

Operational and Disposal Plans
Handling and Storage:

Always handle para-nitrophenyl linoleate in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[3][4]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][2][9]
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Wash hands thoroughly after handling.[1][2][4][9]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][9]

Store away from incompatible materials such as strong oxidizers and strong bases.[3][4]

Store in a locked cabinet or area accessible only to authorized personnel.[2][9][10]

Spill Management:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection if necessary.[2]

For solid spills, carefully sweep up the material and place it into a sealed container for

disposal. Avoid generating dust.[3][4][9]

Ventilate the area and wash the spill site after the material has been collected.[3][4]

Do not allow the spilled material to enter drains or waterways.[2]

Waste Disposal:

Dispose of para-nitrophenyl linoleate and any contaminated materials in accordance with all

federal, state, and local regulations.[2][9]

Waste should be collected in a designated, labeled, and sealed container.[2]

Consult with your institution's environmental health and safety department for specific

disposal procedures.

First Aid Measures
Immediate medical attention is required in case of significant exposure.[9][10]

First Aid Procedures
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Exposure Route First Aid Instructions

Inhalation

Remove the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[9][10]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.[9][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[9]

[10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][9][10]

Experimental Workflow
The following diagram outlines the key steps for safely handling para-nitrophenyl linoleate from

receipt to disposal.

Caption: Workflow for handling para-nitrophenyl linoleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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